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Compound of Interest

Compound Name: Benzene, 1-butyl-4-ethyl

Cat. No.: B15483940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

the aromatic hydrocarbon, Benzene, 1-butyl-4-ethyl-. The information is presented in a clear

and concise format, with quantitative data summarized in tables for easy reference and

comparison. Detailed experimental protocols for key property determination and a plausible

synthetic route are also included.

Core Physicochemical Properties
The following tables summarize the key physicochemical properties of Benzene, 1-butyl-4-
ethyl- and its isomer, 1-tert-butyl-4-ethylbenzene. It is crucial to distinguish between these

isomers as their structural differences lead to variations in their physical properties.

Table 1: General and Computed Properties of Benzene, 1-butyl-4-ethyl-
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Property Value Source

Molecular Formula C₁₂H₁₈ PubChem[1]

Molecular Weight 162.27 g/mol PubChem[1]

IUPAC Name 1-butyl-4-ethylbenzene PubChem[1]

CAS Number 15181-08-5 PubChem[1]

XLogP3-AA (Computed) 4.6 PubChem[1]

Hydrogen Bond Donor Count

(Computed)
0 PubChem[1]

Hydrogen Bond Acceptor

Count (Computed)
0 PubChem[1]

Rotatable Bond Count

(Computed)
4 PubChem[1]

Exact Mass (Computed) 162.140850574 Da PubChem[1]

Topological Polar Surface Area

(Computed)
0 Å² PubChem[1]

Table 2: Experimental Physicochemical Properties of Butyl-Ethyl-Benzene Isomers

Property
1-n-butyl-4-
ethylbenzene

1-tert-butyl-4-
ethylbenzene

Source

Boiling Point
No experimental data

available
212.1 °C ChemicalBook[2]

Melting Point
No experimental data

available
-38.35 °C ChemicalBook[2]

Density
No experimental data

available

0.8617 g/mL

(estimate)
ChemicalBook[2]

Refractive Index
No experimental data

available
1.4933 ChemicalBook[2]
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Note: The lack of specific experimental data for the n-butyl isomer in readily available literature

highlights the need for empirical determination for applications requiring high precision.

Synthesis Pathway
A plausible synthetic route to obtain Benzene, 1-butyl-4-ethyl- involves a two-step process

starting from ethylbenzene: a Friedel-Crafts acylation followed by a Clemmensen reduction.

Ethylbenzene

4-Ethylbutyrophenone

Friedel-Crafts Acylation

Butyryl Chloride
+ AlCl₃ (catalyst) Benzene, 1-butyl-4-ethyl-

Clemmensen Reduction

Zn(Hg) + HCl

Click to download full resolution via product page

Plausible synthesis route for Benzene, 1-butyl-4-ethyl-.

1. Friedel-Crafts Acylation of Ethylbenzene: Ethylbenzene can be acylated with butyryl chloride

in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃), to form 4-

ethylbutyrophenone.[3][4] This reaction is a classic example of electrophilic aromatic

substitution.

2. Clemmensen Reduction of 4-Ethylbutyrophenone: The resulting ketone, 4-

ethylbutyrophenone, can then be reduced to the corresponding alkane, Benzene, 1-butyl-4-
ethyl-, using amalgamated zinc (Zn(Hg)) and concentrated hydrochloric acid (HCl).[5][6][7]

This reduction is particularly effective for aryl-alkyl ketones.

Experimental Protocols
The following are detailed, generalized protocols for the determination of key physicochemical

properties of organic compounds like Benzene, 1-butyl-4-ethyl-.

Determination of Boiling Point (Capillary Method)
This method is suitable for small sample volumes.
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Materials:

Sample of Benzene, 1-butyl-4-ethyl-

Thiele tube or other heating bath (e.g., oil bath)

Thermometer

Capillary tube (sealed at one end)

Small test tube

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

Place a few drops of the liquid sample into the small test tube.

Invert the sealed capillary tube and place it into the test tube with the open end submerged

in the liquid.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Immerse the assembly into the heating bath (Thiele tube).

Heat the bath gently and observe the capillary tube. A slow stream of bubbles will emerge

from the open end of the capillary tube as the liquid's vapor pressure increases.

Continue gentle heating until a steady and rapid stream of bubbles is observed.

Remove the heat source and allow the bath to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is the boiling point

of the sample. Record this temperature.
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Prepare Sample Assembly
(Test tube with sample and inverted capillary attached to thermometer)

Immerse in Heating Bath

Heat Gently

Observe Bubble Stream

Remove Heat at Rapid Bubbling

Record Temperature at Liquid Entry into Capillary

Weigh Empty Pycnometer (m₁)

Calculate Density using the formula:
ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water

Weigh Pycnometer filled with Water (m₂) Weigh Pycnometer filled with Sample (m₃)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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